Xenon-134

• CAS No.: 15751-43-6
• Molecular Formula: Xe
• Molecular Weight: 133.90539303 g/mol
• IUPAC Name: xenon-134
• InChI: InChI=1S/Xe/i1+3
• InChI Key: FHNFHKCVQCLJFQ-AKLPVKDBSA-N
• Isomeric SMILES: [134Xe]
• Canonical SMILES: [Xe]

Description

Xenon-134 is a stable isotope of the noble gas xenon, with an atomic number of 54 and a mass number of 134. It is one of the naturally occurring isotopes of xenon, comprising about 10.436% of natural xenon . This compound is known for its applications in various scientific fields, including nuclear physics and medical imaging.

Preparation Methods

Synthetic Routes and Reaction Conditions

Xenon-134 can be produced through the electromagnetic isotope separation of natural xenon. This method involves separating the isotopes of xenon based on their mass differences using electromagnetic fields . Another method involves neutron capture on monoisotopic this compound targets, where stable this compound is irradiated with neutrons to produce other isotopes .

Industrial Production Methods

In industrial settings, this compound is often produced as a byproduct of the separation of xenon from the air. The air is liquefied and then subjected to fractional distillation to separate the different components, including xenon. The xenon is then further purified and separated into its isotopes using electromagnetic isotope separation techniques .

Chemical Reactions Analysis

Types of Reactions

Xenon-134, being a noble gas, is chemically inert and does not readily undergo chemical reactions under normal conditions. under specific conditions, xenon can form compounds, primarily with fluorine and oxygen .

Common Reagents and Conditions

The formation of xenon compounds typically requires extreme conditions, such as high pressures and the presence of strong oxidizing agents. For example, xenon can react with fluorine to form xenon hexafluoride (XeF6) under high pressure .

Major Products Formed

The major products formed from reactions involving xenon include xenon difluoride (XeF2), xenon tetrafluoride (XeF4), and xenon hexafluoride (XeF6). These compounds are used in various applications, including as powerful oxidizing agents in chemical synthesis .

Scientific Research Applications

Xenon-134 has several important applications in scientific research:

Nuclear Physics: This compound is used as a target material in nuclear reactions to produce other isotopes, such as xenon-135, which is important for studying nuclear fission and reactor operations.

Medical Imaging: Xenon isotopes, including this compound, are used in medical imaging techniques, such as computed tomography (CT) scans, to enhance image contrast and provide detailed images of internal organs.

Atmospheric Studies: This compound is used in atmospheric studies to monitor and analyze the presence of xenon isotopes in the atmosphere, which can provide information about nuclear activities and environmental changes.

Mechanism of Action

Xenon-134 itself does not have a specific mechanism of action as it is chemically inert. when used in nuclear reactions, it can capture neutrons and undergo transmutation to form other isotopes. For example, neutron capture by this compound can produce xenon-135, which has a significant neutron absorption cross-section and acts as a neutron poison in nuclear reactors .

Comparison with Similar Compounds

Similar Compounds

Xenon-131: Another stable isotope of xenon with applications in medical imaging and nuclear physics.

Xenon-136: A stable isotope used in double beta decay experiments and studies of nuclear structure.

Uniqueness of Xenon-134

This compound is unique due to its specific neutron capture properties, making it valuable in nuclear physics research. Its stable nature and relatively high natural abundance also make it a useful isotope for various scientific applications .